Cas no 14328-54-2 (b,b-Diethylalanine)

B,B-Diethylalanine is a non-natural amino acid derivative characterized by its branched alkyl side chain, where two ethyl groups replace the beta-hydrogens of alanine. This structural modification enhances steric hindrance and lipophilicity, making it valuable in peptide synthesis and medicinal chemistry for modulating conformational stability and membrane permeability. Its incorporation into peptides can improve resistance to enzymatic degradation and influence secondary structure formation. The compound is also used in the development of enzyme inhibitors and receptor ligands, where its steric bulk can fine-tune binding interactions. High-purity grades are available for research applications, ensuring reproducibility in synthetic and biochemical studies.
b,b-Diethylalanine structure
b,b-Diethylalanine structure
Product Name:b,b-Diethylalanine
CAS No:14328-54-2
MF:C7H15NO2
MW:145.199502229691
CID:120322
PubChem ID:518928
Update Time:2025-06-08

b,b-Diethylalanine Chemical and Physical Properties

Names and Identifiers

    • Norvaline, 3-ethyl-
    • 2-AMINO-3-ETHYL-PENTANOIC ACID
    • 3-Ethylnorvaline
    • B,B-DIETHYLALANINE
    • 3.3-Diaethyl-alanin
    • 3-Aethyl-2-amino-valeriansaeure
    • 3-ethyl-2-amino-valeric acid
    • 3-ethyl-norvaline
    • DL-2-Amino-3-ethyl pentanoic acid
    • β,β-Diethylalanine
    • 3-Ethyl-DL-norvaline
    • 3-Ethylnorvaline AldrichCPR
    • CS-W016365
    • L-2-Amino-3-ethylpentanoic Acid
    • LS-05058
    • AT24642
    • MFCD02662617
    • AB88415
    • beta , beta -Diethylalanine
    • HY-W015649
    • AKOS010056583
    • D-2-Amino-3-ethylpentanoic acid
    • L-beta,beta-Diethylalanine
    • 2-amino-3-ethylpentanoicacid
    • beta,beta-Diethylalanine
    • D-beta,beta-Diethylalanine
    • FT-0666742
    • ?,?-Diethylalanine
    • FT-0666741
    • A,
    • 2-amino-3-ethylpentanoic acid
    • 14328-54-2
    • DTXSID70333852
    • EN300-146918
    • AB89072
    • 3-Ethylnorvaline, AldrichCPR
    • A pound not
    • (Pent-3-yl) glycine
    • J-007791
    • BDBM18144
    • A-Diethylalanine
    • SCHEMBL1168875
    • BB 0261876
    • FT-0666743
    • DA-60100
    • ALBB-016291
    • b,b-Diethylalanine
    • MDL： MFCD02662617
    • Inchi： 1S/C7H15NO2/c1-3-5(4-2)6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
    • InChI Key： IXLUUORVBOXZGB-UHFFFAOYSA-N
    • SMILES： OC(C(C(CC)CC)N)=O

Computed Properties

  • Exact Mass: 145.11000
  • Monoisotopic Mass: 145.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Melting Point: 242-249°C
  • PSA: 63.32000
  • LogP: 1.53480

b,b-Diethylalanine Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Storage Condition：-20°C Freezer

b,b-Diethylalanine Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

b,b-Diethylalanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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β，β-Diethylalanine,98%
 14328-54-2 98%
1g
 ￥2579 2024-05-25
TRC
D443720-1g
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 $ 161.00 2023-09-07
TRC
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 $ 552.00 2023-09-07
Enamine
EN300-146918-0.05g
2-amino-3-ethylpentanoic acid
 14328-54-2 95%
0.05g
 $293.0 2023-11-13
Enamine
EN300-146918-0.1g
2-amino-3-ethylpentanoic acid
 14328-54-2 95%
0.1g
 $307.0 2023-11-13
Enamine
EN300-146918-0.25g
2-amino-3-ethylpentanoic acid
 14328-54-2 95%
0.25g
 $320.0 2023-11-13
Enamine
EN300-146918-0.5g
2-amino-3-ethylpentanoic acid
 14328-54-2 95%
0.5g
 $335.0 2023-11-13
Enamine
EN300-146918-1.0g
2-amino-3-ethylpentanoic acid
 14328-54-2
1.0g
 $436.0 2023-02-15
Enamine
EN300-146918-2.5g
2-amino-3-ethylpentanoic acid
 14328-54-2 95%
2.5g
 $640.0 2023-11-13
Enamine
EN300-146918-5.0g
2-amino-3-ethylpentanoic acid
 14328-54-2
5.0g
 $1408.0 2023-02-15

b,b-Diethylalanine Production Method

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